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Introduction

Sulfo ICG-tetrazine is a cutting-edge, water-soluble near-infrared (NIR) fluorescent probe
designed for highly specific and efficient labeling of live cells and in vivo imaging. This reagent
leverages the power of bioorthogonal chemistry, specifically the inverse-electron demand Diels-
Alder (iIEDDA) cycloaddition between a tetrazine and a strained trans-cyclooctene (TCO). This
“click chemistry" reaction is exceptionally fast, highly selective, and occurs efficiently under
physiological conditions without the need for toxic catalysts, making it an ideal tool for studying
biological processes in their native environment.[1][2]

The indocyanine green (ICG) fluorophore is a well-established dye with a peak spectral
absorption and emission in the near-infrared window (around 780/800 nm), a region where
tissue penetration is maximal and autofluorescence is minimal.[3] The addition of one or more
sulfo groups significantly enhances the water solubility of the ICG-tetrazine conjugate,
preventing aggregation and ensuring its bioavailability in aqueous biological media.

A key feature of many tetrazine-dye conjugates is their fluorogenic nature. The tetrazine moiety
can quench the fluorescence of the ICG dye. Upon the rapid and specific reaction with a TCO-
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tagged molecule, this quenching effect is released, leading to a significant increase in
fluorescence intensity.[4] This "turn-on" mechanism provides a high signal-to-noise ratio, which
is crucial for sensitive imaging applications.[1]

Key Applications:

o Pre-targeted Live Cell Imaging: Label specific cellular targets (e.g., cell surface proteins,
glycans) with a TCO-modified antibody or metabolic precursor, followed by administration of
Sulfo ICG-tetrazine for highly specific visualization.

 In Vivo Imaging: The deep tissue penetration of NIR light makes Sulfo ICG-tetrazine an
excellent probe for non-invasive imaging in animal models.[2]

e Super-Resolution Microscopy: The high specificity and signal-to-noise ratio of the labeling
enable advanced imaging techniques.

e Monitoring Dynamic Processes: The rapid kinetics of the tetrazine-TCO ligation allow for the
real-time tracking of cellular events.

Properties and Specifications

While a specific datasheet for Sulfo ICG-tetrazine is not publicly available, the following table
summarizes the expected properties based on available information for ICG derivatives and
other sulfo-cyanine-tetrazine conjugates.
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Property Typical Value Reference(s)

~1000 - 1200 g/mol (Varies

Molecular Weight with linken) [5][6]
Excitation Maximum (Aex) ~780 nm [3]
Emission Maximum (Aem) ~800 nm [3]
Molar Extinction Coefficient >200,000 M~icm~t [6]
Solubility High in water, DMSO, DMF [6]
Storage -20°C in the dark, desiccated [51[6]
Reaction Kinetics (k2) 103 - 10% M~1s~1 (with TCO) [7]

Experimental Protocols
Protocol 1: Pre-targeted Live Cell Imaging of a Cell
Surface Protein

This protocol describes the labeling of a specific cell surface protein on live cells using a TCO-
modified antibody, followed by detection with Sulfo ICG-tetrazine.

Materials:

o Live cells expressing the protein of interest

e Primary antibody specific to the cell surface protein
e TCO-NHS ester

e Sulfo ICG-tetrazine

o Complete cell culture medium

» Phosphate-buffered saline (PBS), pH 7.4

e Anhydrous DMSO
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e Fluorescence microscope with appropriate NIR filters

Procedure:

o Preparation of TCO-labeled Antibody:

[¢]

Dissolve the TCO-NHS ester in anhydrous DMSO to a stock concentration of 10-20 mM.
Prepare the antibody in a suitable buffer (e.g., PBS) at a concentration of 2-10 mg/mL.

Add the TCO-NHS ester stock solution to the antibody solution at a molar ratio of 5-10 fold
excess of TCO-NHS to the antibody.

Incubate for 30-60 minutes at room temperature with gentle mixing.
Remove excess, unreacted TCO-NHS ester by dialysis or using a spin desalting column.

Determine the degree of labeling (DOL) if desired. An optimal DOL is typically between 2
and 10.

o Cell Preparation and Antibody Labeling:

Culture cells on imaging plates or coverslips to the desired confluency.
Wash the cells twice with pre-warmed PBS.

Dilute the TCO-labeled antibody in complete cell culture medium to the desired working
concentration.

Incubate the cells with the TCO-labeled antibody solution for 30-60 minutes at 37°C.

Wash the cells three times with pre-warmed PBS to remove any unbound antibody.

e Sulfo ICG-tetrazine Labeling:

[e]

o

Prepare a stock solution of Sulfo ICG-tetrazine in DMSO.

Dilute the Sulfo ICG-tetrazine stock solution in complete cell culture medium to a final
concentration of 1-10 puM.
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o Incubate the cells with the Sulfo ICG-tetrazine solution for 10-30 minutes at 37°C.[8]
o Wash the cells three times with pre-warmed PBS or serum-free medium.

e Imaging:
o Add fresh, pre-warmed cell culture medium or imaging buffer to the cells.

o Image the cells using a fluorescence microscope equipped with appropriate NIR filter sets
(e.g., excitation ~780 nm, emission ~800 nm).

Protocol 2: Metabolic Labeling of Cell Surface Glycans

This protocol provides a method for labeling cell surface glycans with TCO groups for
subsequent detection with Sulfo ICG-tetrazine.

Materials:

Live cells of interest

o TCO-modified sugar analog (e.g., AcaManNAc-TCO)
o Sulfo ICG-tetrazine

o Complete cell culture medium

« PBS, pH 7.4

e Anhydrous DMSO

o Fluorescence microscope with appropriate NIR filters
Procedure:

e Metabolic Labeling:

o Add the TCO-modified sugar analog to the complete cell culture medium at a final
concentration of 25-50 uM.[8]
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o Culture the cells in this medium for 24-72 hours to allow for metabolic incorporation of the
TCO-sugar into cell surface glycans.[8]

o Sulfo ICG-tetrazine Labeling:

o Gently wash the cells three times with pre-warmed PBS to remove any unincorporated
TCO-sugar.

o Prepare a stock solution of Sulfo ICG-tetrazine in DMSO.

o Dilute the Sulfo ICG-tetrazine stock solution in complete cell culture medium to a final
concentration of 1-10 uM.

o Incubate the cells with the Sulfo ICG-tetrazine solution for 10-30 minutes at 37°C.
o Wash the cells three times with pre-warmed PBS or serum-free medium.

e Imaging:
o Add fresh, pre-warmed cell culture medium or imaging buffer to the cells.

o Image the cells using a fluorescence microscope with appropriate NIR filter sets.

Visualizations
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Caption: Experimental workflow for pre-targeted live cell imaging.
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Caption: Visualizing signaling pathways with Sulfo ICG-tetrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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